![molecular formula C16H14ClNO3 B1211823 4-chloro-N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)benzamide](/img/structure/B1211823.png)
4-chloro-N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)benzamide is a carbonyl compound and an organohalogen compound.
Scientific Research Applications
Anticancer Activity
4-Chloro-N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)benzamide derivatives have been investigated for their anticancer properties. A study found that certain derivatives, such as compound 12 (SGK 266), demonstrated significant proapoptotic activity against melanoma cell lines, suggesting potential use in cancer therapy (Yılmaz et al., 2015).
Luminescent Properties and Stimuli-Responsive Behavior
These compounds have also been studied for their luminescent properties. A variant was found to exhibit luminescence in both solution and solid state, forming nano-aggregates with enhanced emission in aqueous solutions. Their behavior changes based on solvent polarity, and they demonstrate mechanochromic properties (Srivastava et al., 2017).
Antimicrobial Activity
Derivatives of this compound have been synthesized and evaluated for antimicrobial activity. Some derivatives showed significant effectiveness against various bacterial and fungal strains, indicating potential as antimicrobial agents (Sethi et al., 2016).
Synthesis Techniques
Studies have explored new synthesis techniques for these compounds, leading to the development of potential therapeutic compounds. These techniques involve reactions with nucleophilic amines under basic conditions (Bozzo et al., 2003).
Potential as Serotonin 4 Receptor Agonists
Research indicates that benzamide derivatives, including those related to this compound, act as potent serotonin 4 receptor agonists. This suggests potential applications in gastrointestinal motility enhancement (Sonda et al., 2004).
Properties
Molecular Formula |
C16H14ClNO3 |
---|---|
Molecular Weight |
303.74 g/mol |
IUPAC Name |
4-chloro-N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)benzamide |
InChI |
InChI=1S/C16H14ClNO3/c17-12-7-5-11(6-8-12)16(19)18-9-13-10-20-14-3-1-2-4-15(14)21-13/h1-8,13H,9-10H2,(H,18,19) |
InChI Key |
VQEGHBUQNBKNNQ-UHFFFAOYSA-N |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)CNC(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.